N-(4-methoxyphenyl)-5-methyl-4-{[3-(trifluoromethyl)phenoxy]methyl}-3-isoxazolecarboxamide
Description
Synthesis Analysis
The synthesis process of compounds related to N-(4-methoxyphenyl)-5-methyl-4-{[3-(trifluoromethyl)phenoxy]methyl}-3-isoxazolecarboxamide involves multiple steps, including cycloaddition reactions and hydrolysis. For instance, Patterson et al. (1992) described the synthesis of a structurally related compound by cycloaddition followed by spontaneous elimination and hydrolysis processes (Patterson, Cheung, & Ernest, 1992).
Molecular Structure Analysis
The molecular structure of related compounds reveals crucial insights into their geometry and intermolecular interactions. Ajibade and Andrew (2021) reported on the crystal structures of compounds synthesized via Schiff bases reduction, highlighting intermolecular hydrogen bonding and secondary intermolecular interactions (Ajibade & Andrew, 2021).
Chemical Reactions and Properties
Chemical reactions involving these compounds are diverse, including isomerisation and dehydration reactions as detailed by Nishiwaki, Azechi, and Fujiyama (1974) for 3-p-alkoxyphenyl-5-methoxyisoxazoles (Nishiwaki, Azechi, & Fujiyama, 1974). These reactions offer pathways to novel chemical structures and functionalities.
Physical Properties Analysis
The physical properties of such compounds, including stability and solubility, are influenced by their molecular structure. Kumara et al. (2018) conducted a thorough analysis of a novel pyrazole derivative, providing insights into its thermal stability and solvatochromism, which are essential for understanding the physical behavior of these molecules (Kumara, Kumar, Kumar, & Lokanath, 2018).
Chemical Properties Analysis
Chemical properties, such as reactivity and binding affinity, are pivotal for the application of these compounds. The introduction of deuterium and tritium into structurally related compounds was explored by Shevchenko, Nagaev, and Myasoedov (2014), indicating modifications can significantly alter the chemical properties and potential applications of these molecules (Shevchenko, Nagaev, & Myasoedov, 2014).
properties
IUPAC Name |
N-(4-methoxyphenyl)-5-methyl-4-[[3-(trifluoromethyl)phenoxy]methyl]-1,2-oxazole-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17F3N2O4/c1-12-17(11-28-16-5-3-4-13(10-16)20(21,22)23)18(25-29-12)19(26)24-14-6-8-15(27-2)9-7-14/h3-10H,11H2,1-2H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDYYLQORZUFDLC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C(=O)NC2=CC=C(C=C2)OC)COC3=CC=CC(=C3)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17F3N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxyphenyl)-5-methyl-4-{[3-(trifluoromethyl)phenoxy]methyl}-1,2-oxazole-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.